Cas no 1220030-66-9 (3-2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy-pyrrolidine hydrochloride)

• Product Name: 3-2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy-pyrrolidine hydrochloride
• CAS No: 1220030-66-9
• MF: C₁₉H₂₃BrClNO
• MW: 396.749023675919
• CID: 4688129
• Update Time: 2025-09-26

3-2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-BROMO-4-(1-METHYL-1-PHENYLETHYL)PHENOXY]-PYRROLIDINE HYDROCHLORIDE
• 3-(2-Bromo-4-(2-phenylpropan-2-yl)phenoxy)pyrrolidine hydrochloride
• 3-[2-bromo-4-(2-phenylpropan-2-yl)phenoxy]pyrrolidine hydrochloride
• 3-2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy-pyrrolidine hydrochloride

• Inchi： 1S/C19H22BrNO.ClH/c1-19(2,14-6-4-3-5-7-14)15-8-9-18(17(20)12-15)22-16-10-11-21-13-16;/h3-9,12,16,21H,10-11,13H2,1-2H3;1H
• InChI Key： PUAIKSREVRRFNN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1CNCC1)C(C)(C)C1C=CC=CC=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 353
• Topological Polar Surface Area: 21.3

Additional information on 3-2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy-pyrrolidine hydrochloride

3-2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy-pyrrolidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1220030-66-9, commonly referred to as 3-2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy-pyrrolidine Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a bromine atom, a phenyl group, and a pyrrolidine ring, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery and materials science. The presence of the bromine atom in this compound suggests potential reactivity in nucleophilic substitution reactions, making it a valuable precursor in the synthesis of more complex molecules. Additionally, the phenoxy group attached to the pyrrolidine ring introduces electronic effects that can modulate the compound's behavior in various chemical environments.

The pyrrolidine ring is a five-membered amine-containing structure that is known for its stability and versatility. In this compound, the pyrrolidine ring is substituted with a phenoxy group at the 4-position, which introduces steric hindrance and enhances the molecule's hydrophobicity. This structural feature is particularly advantageous in applications where lipophilicity is desired, such as in the formulation of lipid-soluble drugs.

One of the most intriguing aspects of 3-2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy-pyrrolidine Hydrochloride is its potential as a building block for more complex pharmaceutical agents. Researchers have recently explored the use of similar compounds in the development of kinase inhibitors and other bioactive molecules. The bromine atom serves as an excellent leaving group, enabling the formation of diverse derivatives through substitution reactions.

In terms of synthesis, this compound can be prepared via a multi-step process involving bromination, alkylation, and cyclization reactions. The synthesis pathway typically begins with the bromination of an aromatic precursor, followed by nucleophilic substitution to introduce the phenoxy group. The final step involves cyclization to form the pyrrolidine ring, resulting in the hydrochloride salt.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided critical insights into its molecular structure and purity, ensuring its suitability for various applications.

Looking ahead, 3-2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy-pyrrolidine Hydrochloride holds promise in several emerging areas of research. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical transformations and drug delivery systems. Furthermore, ongoing studies are investigating its potential as a modulator of cellular signaling pathways, which could pave the way for innovative therapeutic interventions.

In conclusion, 3-2-Bromo-4-(1-methyl-1-phenylethyl)phenoxy-pyrrolidine Hydrochloride represents a fascinating example of modern chemical innovation. Its intricate structure and versatile properties position it as a valuable tool in both academic research and industrial applications. As our understanding of this compound continues to grow, so too will its potential to contribute to advancements in chemistry and pharmacology.